Cas no 121586-44-5 (5-Bromo-2-chloro-4-(chloromethyl)pyridine)

• Product Name: 5-Bromo-2-chloro-4-(chloromethyl)pyridine
• CAS No: 121586-44-5
• MF: C₆H₄BrCl₂N
• MW: 240.912658691406
• CID: 5715662
• PubChem ID: 129948321
• Update Time: 2025-10-30

5-Bromo-2-chloro-4-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1893775
• 5-bromo-2-chloro-4-(chloromethyl)pyridine
• 121586-44-5
• 1211586-44-5
• 4-Pyrimidinamine, 5,6-dimethyl-2-(methylsulfonyl)-
• 5-Bromo-2-chloro-4-(chloromethyl)pyridine

• Inchi： 1S/C6H4BrCl2N/c7-5-3-10-6(9)1-4(5)2-8/h1,3H,2H2
• InChI Key： MMQWSSFGTXUUOC-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CCl)Cl

Computed Properties

• Exact Mass: 238.89042g/mol
• Monoisotopic Mass: 238.89042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-Bromo-2-chloro-4-(chloromethyl)pyridine

Introduction to 5-Bromo-2-chloro-4-(chloromethyl)pyridine (CAS No: 121586-44-5)

5-Bromo-2-chloro-4-(chloromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 121586-44-5, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 5-Bromo-2-chloro-4-(chloromethyl)pyridine, including the presence of bromo, chloro, and chloromethyl substituents, make it a valuable intermediate in synthetic chemistry, particularly in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals.

The bromo and chloro substituents on the pyridine ring introduce electrophilic centers that are highly reactive in various organic transformations. These functional groups facilitate nucleophilic substitution reactions, allowing for further derivatization and the construction of more complex molecular architectures. The chloromethyl group, on the other hand, serves as a versatile handle for introducing aliphatic chains or other functional moieties into the molecule. This dual reactivity makes 5-Bromo-2-chloro-4-(chloromethyl)pyridine a crucial building block in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The structural motif of 5-Bromo-2-chloro-4-(chloromethyl)pyridine has been leveraged in the design of compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors targeting specific biological pathways. The bromo and chloro groups can be selectively modified through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. This modularity allows researchers to fine-tune the physicochemical properties and biological activity of derived compounds.

The chloromethyl functionality provides an additional layer of reactivity, enabling the formation of ether linkages or thioethers through nucleophilic addition reactions. This property has been exploited in the development of prodrugs or conjugates designed to enhance bioavailability or target specificity. Furthermore, the pyridine core itself is known to interact favorably with biological targets such as enzymes and receptors due to its ability to form hydrogen bonds and hydrophobic interactions. These characteristics make 5-Bromo-2-chloro-4-(chloromethyl)pyridine an attractive scaffold for drug discovery efforts.

Recent advancements in synthetic methodologies have further expanded the utility of 5-Bromo-2-chloro-4-(chloromethyl)pyridine. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have enabled efficient functionalization at multiple sites within the molecule. These techniques have allowed for rapid diversification of libraries of pyridine derivatives, facilitating high-throughput screening and structure-activity relationship (SAR) studies. Additionally, computational chemistry approaches have been employed to predict the reactivity and selectivity of different functional groups within 5-Bromo-2-chloro-4-(chloromethyl)pyridine, aiding in the rational design of synthetic routes.

The agrochemical sector has also benefited from the versatility of 5-Bromo-2-chloro-4-(chloromethyl)pyridine. Pyridine derivatives are known to exhibit herbicidal, fungicidal, and insecticidal properties, making them valuable components in crop protection formulations. The presence of multiple reactive sites allows for the synthesis of compounds with enhanced efficacy against pests while minimizing environmental impact. Researchers are currently exploring greener synthetic routes to produce these derivatives sustainably, aligning with global efforts to promote sustainable agriculture.

In conclusion, 5-Bromo-2-chloro-4-(chloromethyl)pyridine (CAS No: 121586-44-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new ways to harness its reactivity for developing innovative solutions in medicine and agriculture. As our understanding of synthetic methodologies and biological systems advances, compounds like 5-Bromo-2-chloro-4-(chloromethyl)pyridine will undoubtedly play an increasingly important role in addressing global challenges in health and food security.